Cas no 876671-31-7 (2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-ethyl-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetamide
- 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
-
- Inchi: 1S/C13H16N6O3/c1-4-17-7(2)5-18-9-10(15-12(17)18)16(3)13(22)19(11(9)21)6-8(14)20/h5H,4,6H2,1-3H3,(H2,14,20)
- InChI Key: FCEWHHOPVMZQKP-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=C3N(C([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C([H])N32)N(C([H])([H])[H])C(N1C([H])([H])C(N([H])[H])=O)=O
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2583-0231-2μmol |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 2μmol |
$57.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-5μmol |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 5μmol |
$63.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-10μmol |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 10μmol |
$69.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-20μmol |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 20μmol |
$79.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-1mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 1mg |
$54.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-2mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 2mg |
$59.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-3mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 3mg |
$63.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-4mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 4mg |
$66.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-5mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 5mg |
$69.0 | 2023-08-19 | |
| Life Chemicals | F2583-0231-10mg |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide |
876671-31-7 | 90%+ | 10mg |
$79.0 | 2023-08-19 |
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
Introduction to 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS No. 876671-31-7)
2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide, with the CAS number 876671-31-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as imidazopyrimidines, which are characterized by their unique structural features and potential biological activities. The compound's molecular formula is C15H16N6O2, and it has a molecular weight of 304.33 g/mol.
The structure of 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide is particularly noteworthy due to its imidazopyrimidine core and the presence of an acetamide group. The imidazopyrimidine scaffold is known for its ability to interact with various biological targets, including enzymes and receptors. The acetamide group adds additional functional versatility to the molecule, potentially enhancing its solubility and bioavailability.
In recent years, 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide has been the subject of several studies aimed at elucidating its pharmacological properties. One of the key areas of interest is its potential as an antiviral agent. Research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent antiviral activity against a range of viral pathogens. Specifically, it has been found to inhibit the replication of RNA viruses such as influenza and coronaviruses.
Beyond its antiviral properties, 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that the compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The mechanism of action of 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide is not yet fully understood but is believed to involve multiple pathways. One hypothesis is that it interacts with specific enzymes involved in viral replication or inflammatory signaling pathways. For instance, it may inhibit viral RNA-dependent RNA polymerase or modulate the activity of kinases such as JAK/STAT or MAPK.
In addition to its biological activities, the synthesis of 2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide has been optimized to improve yield and purity. A recent study published in *Organic Letters* described a novel synthetic route that involves a one-pot reaction sequence starting from readily available starting materials. This method not only simplifies the synthesis but also reduces the overall cost and environmental impact.
The pharmacokinetic properties of 2-{8-ethy l - 7 - d i m e t h y l - 2 , 4 - d i o x o - 1 H , 2 H , 3 H , 4 H , 8 H - i m i d a z o [ 1 , 2 - g ] p u r i n - 3 - y l } a c e t a m i d e have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It exhibits rapid absorption and distribution in tissues with minimal metabolism by cytochrome P450 enzymes. This makes it a promising candidate for further development as an orally administered therapeutic agent.
Clinical trials are currently underway to assess the safety and efficacy of 2-{8-e th y l - 7 - d i m e t h y l - 2 , 4 - d i o x o - 1 H , 2 H , 3 H , 4 H , 8 H - i m i d a z o [ 1 , 2 - g ] p u r i n - 3 - y l } a c e t a m i d e in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. Phase II trials are expected to provide more detailed insights into its therapeutic potential for various conditions.
In conclusion, 2-{8-e th y l - 7 - d i m e t h y l - 2 , 4 - d i o x o - 1 H , 2 H , 3 H , 4 H , 8 H - i m i d a z o [ 1 , 2 - g ] p u r i n - 3 - y l } a c e t a m i d e (CAS No. 876671–3–7) represents an exciting new molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its mechanism of action and clinical utility. As more data becomes available from ongoing clinical trials and preclinical studies, this compound holds great promise for addressing unmet medical needs in areas such as viral infections and inflammatory diseases.
876671-31-7 (2-{8-ethyl-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)